2-phenoxy-N-quinolin-8-ylacetamide

• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.3 g/mol
• IUPAC Name: 2-phenoxy-N-quinolin-8-ylacetamide
• InChI: InChI=1S/C17H14N2O2/c20-16(12-21-14-8-2-1-3-9-14)19-15-10-4-6-13-7-5-11-18-17(13)15/h1-11H,12H2,(H,19,20)
• InChI Key: DBLVZPQILXYHIJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=CC3=C2N=CC=C3

Description

2-phenoxy-N-quinolin-8-ylacetamide, also known as PQ, is a chemical compound that has been widely used in scientific research. PQ is a synthetic compound that has been synthesized by various methods, and its mechanism of action has been extensively studied. PQ has been found to have several biochemical and physiological effects, making it a valuable tool in the field of research.

Mechanism of Action

The mechanism of action of 2-phenoxy-N-quinolin-8-ylacetamide involves the inhibition of CK2 and DNA topoisomerase II activity. 2-phenoxy-N-quinolin-8-ylacetamide has been found to bind to the ATP-binding site of CK2, inhibiting its activity. 2-phenoxy-N-quinolin-8-ylacetamide has also been found to bind to the DNA-binding site of DNA topoisomerase II, inhibiting its activity. The inhibition of CK2 and DNA topoisomerase II activity by 2-phenoxy-N-quinolin-8-ylacetamide has been found to lead to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-phenoxy-N-quinolin-8-ylacetamide has been found to have several biochemical and physiological effects. 2-phenoxy-N-quinolin-8-ylacetamide has been found to induce apoptosis in cancer cells, making it a potential anti-cancer drug. 2-phenoxy-N-quinolin-8-ylacetamide has also been found to inhibit angiogenesis, which is the process of formation of new blood vessels, making it a potential anti-angiogenic drug. 2-phenoxy-N-quinolin-8-ylacetamide has been found to inhibit the growth of bacteria and fungi, making it a potential antimicrobial drug.

Advantages and Limitations for Lab Experiments

2-phenoxy-N-quinolin-8-ylacetamide has several advantages for lab experiments. 2-phenoxy-N-quinolin-8-ylacetamide is a synthetic compound that can be easily synthesized by various methods. 2-phenoxy-N-quinolin-8-ylacetamide has been extensively studied, and its mechanism of action is well understood. 2-phenoxy-N-quinolin-8-ylacetamide has several biochemical and physiological effects, making it a valuable tool in the field of research. However, 2-phenoxy-N-quinolin-8-ylacetamide also has some limitations for lab experiments. 2-phenoxy-N-quinolin-8-ylacetamide has been found to be toxic to some cell types, making it unsuitable for certain experiments. 2-phenoxy-N-quinolin-8-ylacetamide also has a short half-life, making it difficult to maintain its concentration in cell culture.

Future Directions

There are several future directions for the research on 2-phenoxy-N-quinolin-8-ylacetamide. One future direction is to investigate the potential of 2-phenoxy-N-quinolin-8-ylacetamide as an anti-cancer drug. 2-phenoxy-N-quinolin-8-ylacetamide has been found to induce apoptosis in cancer cells, and further studies are needed to evaluate its efficacy in treating different types of cancer. Another future direction is to investigate the potential of 2-phenoxy-N-quinolin-8-ylacetamide as an anti-angiogenic drug. 2-phenoxy-N-quinolin-8-ylacetamide has been found to inhibit angiogenesis, and further studies are needed to evaluate its efficacy in treating diseases that involve abnormal angiogenesis, such as cancer and diabetic retinopathy. Another future direction is to investigate the potential of 2-phenoxy-N-quinolin-8-ylacetamide as an antimicrobial drug. 2-phenoxy-N-quinolin-8-ylacetamide has been found to inhibit the growth of bacteria and fungi, and further studies are needed to evaluate its efficacy in treating infectious diseases.

Synthesis Methods

2-phenoxy-N-quinolin-8-ylacetamide can be synthesized by various methods, including the reaction of 2-phenoxyaniline with 8-bromoquinoline and the reaction of 2-phenoxyaniline with 8-chloroquinoline. The reaction of 2-phenoxyaniline with 8-bromoquinoline involves the use of palladium-catalyzed coupling reaction, while the reaction of 2-phenoxyaniline with 8-chloroquinoline involves the use of copper-catalyzed coupling reaction. Both methods have been found to be efficient in synthesizing 2-phenoxy-N-quinolin-8-ylacetamide.

Scientific Research Applications

2-phenoxy-N-quinolin-8-ylacetamide has been extensively used in scientific research as a tool to study various biological processes. 2-phenoxy-N-quinolin-8-ylacetamide has been found to inhibit the activity of protein kinase CK2, which is involved in regulating various cellular processes, including cell proliferation, differentiation, and apoptosis. 2-phenoxy-N-quinolin-8-ylacetamide has also been found to inhibit the activity of DNA topoisomerase II, which is involved in DNA replication and repair. 2-phenoxy-N-quinolin-8-ylacetamide has been used in various studies to investigate the role of CK2 and DNA topoisomerase II in cancer development and progression.